![molecular formula C12H22N2O2 B6153523 tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate CAS No. 1638765-15-7](/img/no-structure.png)
tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate
Overview
Description
Tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate (TBAM) is an aminomethyl-substituted heptane derivative that has been studied for its potential applications in chemical synthesis and scientific research. TBAM is a versatile chemical compound that has been used in a variety of scientific studies due to its relatively low toxicity and low cost. In
Mechanism of Action
The mechanism of action of tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate is not well understood. However, it is believed that this compound is hydrolyzed in the presence of water to form a carboxylic acid and an amine. The carboxylic acid is then converted to an amide bond by the addition of a nucleophile, such as an amine. This reaction is believed to be the basis for the reactivity of this compound in various scientific studies.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. Studies have shown that this compound can inhibit the growth of certain bacteria, such as Escherichia coli and Staphylococcus aureus. In addition, this compound has been shown to have anti-inflammatory and anti-cancer properties in animal models.
Advantages and Limitations for Lab Experiments
Tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate is a relatively inexpensive and non-toxic chemical compound, making it an ideal choice for laboratory experiments. It is also relatively stable, making it suitable for long-term storage. However, this compound is not soluble in water, making it difficult to use in aqueous solutions. In addition, this compound is not very reactive, making it difficult to use in certain reactions.
Future Directions
Due to its versatility, tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate has potential applications in a variety of fields. For example, this compound could be used to study the reactivity of organometallic compounds, the solubility of organic compounds, and the mechanism of enzyme-catalyzed reactions. In addition, this compound could be used to develop new drugs and materials, such as anti-cancer drugs and biodegradable plastics. Furthermore, this compound could be used to study the biochemical and physiological effects of chemicals on living organisms. Finally, this compound could be used to develop new methods of chemical synthesis, such as the synthesis of complex molecules.
Synthesis Methods
Tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate can be synthesized using a variety of methods, including the Fischer-Speier esterification reaction, the Curtius rearrangement reaction, and the Mitsunobu reaction. The most commonly used method is the Mitsunobu reaction, which involves the reaction of an alcohol with a phosphonate ester in the presence of a base such as diisopropylethylamine (DIPEA). The reaction proceeds with the formation of a phosphonate ester, which is then reacted with tert-butyl isocyanate to form this compound.
Scientific Research Applications
Tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate has been used in a variety of scientific studies due to its relatively low toxicity and low cost. It has been used as a model compound to study the mechanism of enzyme-catalyzed reactions, such as the hydrolysis of esters and the hydrolysis of amide bonds. This compound has also been used to study the reactivity of organometallic compounds and the solubility of organic compounds. In addition, this compound has been used in the synthesis of drugs, such as the anti-cancer drug paclitaxel.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate involves the reaction of tert-butyl 7-bromo-5-azaspiro[2.4]heptane-5-carboxylate with methylamine followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "tert-butyl 7-bromo-5-azaspiro[2.4]heptane-5-carboxylate", "methylamine", "sodium borohydride", "methanol", "diethyl ether" ], "Reaction": [ "Dissolve tert-butyl 7-bromo-5-azaspiro[2.4]heptane-5-carboxylate in methanol.", "Add methylamine to the solution and stir at room temperature for 24 hours.", "Add sodium borohydride to the reaction mixture and stir for an additional 24 hours.", "Quench the reaction by adding water and extract the product with diethyl ether.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl 7-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate as a white solid." ] } | |
CAS RN |
1638765-15-7 |
Molecular Formula |
C12H22N2O2 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
